Cas no 2839138-31-5 (Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 2839138-31-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5996516
• PubChem ID: 165880657
• Update Time: 2025-10-28

Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate
• EN300-37468170
• 2839138-31-5
• Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate

• Inchi： 1S/C9H15NO3/c1-12-8(11)7-2-3-9(10-4-7)5-13-6-9/h7,10H,2-6H2,1H3
• InChI Key： NEWDXQKWXDOTND-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCC(C(=O)OC)CN2

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate

Recent Advances in the Application of Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate (CAS: 2839138-31-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate (CAS: 2839138-31-5) is a structurally unique spirocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its spirocyclic framework incorporating both oxygen and nitrogen heteroatoms, has emerged as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in drug discovery, particularly in the development of modulators for protein-protein interactions and enzyme inhibitors.

The growing interest in this compound stems from its ability to confer conformational rigidity and improved pharmacokinetic properties to drug candidates. Researchers have exploited its spirocyclic core to design molecules with enhanced binding affinity and selectivity for biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate into a series of kinase inhibitors, resulting in compounds with improved metabolic stability and reduced off-target effects.

Recent synthetic methodologies have focused on optimizing the preparation of Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate and its derivatives. A notable advancement reported in Organic Letters (2024) described a novel asymmetric synthesis route that enables the production of enantiomerically pure forms of this scaffold. This development is particularly significant as it allows for the exploration of stereospecific biological activities, which is crucial for pharmaceutical applications where chirality often determines efficacy and safety profiles.

In the realm of chemical biology, researchers have utilized Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate as a versatile scaffold for designing molecular probes. Its rigid structure and functional group compatibility make it an ideal platform for developing activity-based probes and photoaffinity labeling agents. A recent application in Nature Chemical Biology (2023) showcased its use in mapping protein interaction sites, providing valuable insights into previously undruggable targets.

The pharmaceutical potential of this compound has been further validated by several preclinical studies. Research published in ACS Pharmacology & Translational Science (2024) reported promising results from derivatives of Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate in models of neurodegenerative diseases, demonstrating improved blood-brain barrier penetration compared to conventional scaffolds. These findings suggest that this spirocyclic system may offer solutions to longstanding challenges in CNS drug development.

Looking forward, the unique properties of Methyl 2-oxa-5-azaspiro[3.5]nonane-7-carboxylate position it as a valuable tool in addressing current limitations in drug discovery. Its applications extend beyond small molecule therapeutics, with emerging uses in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. As synthetic methodologies continue to advance and biological evaluations expand, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.